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Compound of Interest

Compound Name: 2,5-Dichloroanisole

Cat. No.: B158034 Get Quote

2,5-Dichloroanisole: A Research Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dichloroanisole is a halogenated aromatic ether with the chemical formula C₇H₆Cl₂O.

While not as extensively documented in research literature as some other chlorinated aromatic

compounds, it serves as a chemical intermediate and a building block in organic synthesis.

This technical guide provides a summary of the available information on 2,5-dichloroanisole,

focusing on its properties and potential applications in a research context. Due to the limited

publicly available research data, this document will focus on its chemical characteristics and

general synthetic utility rather than specific, detailed experimental applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2,5-dichloroanisole is fundamental

for its application in any research setting. These properties influence its reactivity, solubility, and

handling requirements.
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Property Value Reference

Molecular Formula C₇H₆Cl₂O [1][2]

Molecular Weight 177.02 g/mol [1]

CAS Number 1984-58-3 [1]

Appearance
Clear, pale yellow/faint green

liquid

Boiling Point 248-250 °C

Melting Point 24 °C

Density 1.33 g/cm³

Solubility
Insoluble in water, soluble in

organic solvents.

Applications in Research
Based on the available information, the primary research application of 2,5-dichloroanisole is

as a building block in organic synthesis. Its dichlorinated aromatic ring and methoxy group

provide reactive sites for various chemical transformations.

Synthetic Intermediate
The chlorine and methoxy substituents on the benzene ring influence its electronic properties,

making it a potential precursor for the synthesis of more complex molecules. The presence of

two chlorine atoms offers opportunities for selective functionalization through nucleophilic

aromatic substitution or cross-coupling reactions. The methoxy group can also be a target for

cleavage to reveal a phenol, providing another handle for further chemical modification.

While specific, detailed protocols for the use of 2,5-dichloroanisole are not readily available in

peer-reviewed literature, a general workflow for its potential use in a synthetic context can be

conceptualized.
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Caption: Generalized synthetic workflow using 2,5-dichloroanisole.

Experimental Considerations and Safety
As with any chlorinated aromatic compound, proper safety precautions are essential when

handling 2,5-dichloroanisole.

Hazard Identification:
Harmful if swallowed or inhaled.[1]

Causes skin and serious eye irritation.[1]

May cause respiratory irritation.[1]

Handling and Storage:
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Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion
2,5-Dichloroanisole is a chemical compound with potential as a synthetic intermediate in

organic chemistry. Its utility in research, particularly in drug development and complex

molecular synthesis, is suggested by its structure. However, a notable lack of published

research detailing specific applications, experimental protocols, and quantitative data limits a

comprehensive assessment of its role in the scientific community. Further research and

publication of its synthetic transformations are needed to fully elucidate its potential for the

development of novel compounds and materials. Researchers interested in exploring its

synthetic utility should proceed based on established principles of organic chemistry, paying

close attention to safety and handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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